(Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine

• IUPAC Name: N-[1-(4-pyridin-3-ylphenyl)ethyl]prop-2-yn-1-amine
• InChI: InChI=1S/C16H16N2/c1-3-10-18-13(2)14-6-8-15(9-7-14)16-5-4-11-17-12-16/h1,4-9,11-13,18H,10H2,2H3
• InChI Key: DIVVOKROGOCMLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CN=CC=C2)NCC#C
• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol

Description

“(Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine” is a chemical compound that is likely to be involved in the synthesis of imidazo[1,2-a]pyridines. It’s a part of a class of compounds that have shown a broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of compounds related to “(Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine” has been reported in the literature. For instance, the Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines is an efficient, mild, new, and practical method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo[1,2-a]pyridine heterocyclic ring system.

Chemical Reactions Analysis

The Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines is an efficient, mild, new, and practical method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo[1,2-a]pyridine heterocyclic ring system.